Superior Acidity: pKa1 = 1.27 vs. Acetic Acid (4.76) and Citric Acid (3.1)
Oxalic acid (pKa1 = 1.27) is substantially more acidic than common industrial organic acids, including acetic acid (pKa1 = 4.76) and citric acid (pKa1 = 3.1) [1]. This acidity differential translates to a proton concentration approximately 3000-fold higher at equimolar concentrations, enabling reactions requiring low pH environments without additional mineral acid supplementation. Compared to its dicarboxylic homologs, oxalic acid exhibits a distinctively small ΔpKa (pKa1 – pKa2) of ~2.9, versus ~3.5 for malonic acid and ~4.6 for succinic acid [2], reflecting strong intramolecular hydrogen bonding and electronic coupling between the adjacent carboxyl groups.
| Evidence Dimension | Acid dissociation constant (pKa1) at 25°C |
|---|---|
| Target Compound Data | pKa1 = 1.27 |
| Comparator Or Baseline | Acetic acid: pKa = 4.76; Citric acid: pKa1 = 3.1; Malonic acid: pKa1 = 2.83; Succinic acid: pKa1 = 4.16 |
| Quantified Difference | ΔpKa (oxalic vs. acetic) = 3.49 (factor of ~3000 in Ka) |
| Conditions | Aqueous solution at 25°C, ionic strength not specified |
Why This Matters
The high acidity of oxalic acid reduces or eliminates the need for supplementary mineral acids (e.g., H2SO4 or HCl) in hydrometallurgical leaching and pH adjustment applications, lowering chemical inventory and mitigating corrosion challenges.
- [1] PMC6045360, Table 1: List of Coformers Used in Solid Form Screening, Their pKa Values, and ΔpKa Relative to CFZ. (Data for oxalic acid, citric acid, formic acid, acetic acid) View Source
- [2] CRC Handbook of Chemistry and Physics, 104th Edition. Dissociation Constants of Organic Acids. (pKa1 and pKa2 for dicarboxylic acids) View Source
